Cas no 28677-00-1 (perfluorodimethylcyclobutane)

• Product Name: perfluorodimethylcyclobutane
• CAS No: 28677-00-1
• MF: C₆F₁₂
• MW: 300.045043945313
• CID: 88781
• PubChem ID: 168826
• Update Time: 2025-05-25

perfluorodimethylcyclobutane Chemical and Physical Properties

Names and Identifiers

• perfluorodimethylcyclobutane
• Dodecafluorodimethylcyclobutane
• Hexafluorobis-(trifluoromethyl)-cyclobutane
• Perfluoro(dimethylcyclobutane)
• Perfluoro-1,2-dimethylcyclobutane
• Cyclobutane,hexafluorobis(trifluoromethyl)
• Einecs 249-145-3
• PERFLUORO(DIMETHYLCYCLOBUTANE) MIXED 1,2-AND 1,3-ISOMERS
• Perfluorodimethy
• RC-51-12
• SCHEMBL149623
• DTXSID70897525
• perfluorodimethyl-cyclobutane
• Perfluoro(Dimethylcyclobutane) [28677-001]
• Perfluoro(1,1-dimethylcyclobutane)
• 37360-98-8
• Hexafluorobis(trifluoromethyl)cyclobutane
• Cyclobutane, hexafluorobis(trifluoromethyl)-
• Hexafluorodi(trifluoromethyl)cyclobutane
• C 51-12
• NS00018893
• Freon C 51-12
• 1, 1, 2, 2, 3, 3-hexafluoro-4, 4-bis(trifluoromethyl)cyclobutane
• 1,1,2,2,3,3-hexafluoro-4,4-bis(trifluoromethyl)cyclobutane
• 28677-00-1

• Inchi： 1S/C6F12/c7-2(8)1(5(13,14)15,6(16,17)18)3(9,10)4(2,11)12
• InChI Key： TXGPGHBYAPBDAG-UHFFFAOYSA-N
• SMILES： FC1(C(C(C1(C(F)(F)F)C(F)(F)F)(F)F)(F)F)F

Computed Properties

• Exact Mass: 299.98100
• Monoisotopic Mass: 299.980838
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Colorless liquid with almost no smell
• Density: 1.67 g/mL at 25 °C(lit.)
• Melting Point: −32 °C(lit.)
• Boiling Point: 45 °C(lit.)
• Flash Point: >230 °F
• Refractive Index: n20/D 1.3(lit.)
• PSA: 0.00000
• LogP: 3.81180
• Solubility: Insoluble in water

perfluorodimethylcyclobutane Security Information

• Hazard Statement： Irritant/Keep Cold
• WGK Germany：3
• Hazard Category Code： 11-36/37/38
• Safety Instruction： S23
• Hazardous Material Identification：
• TSCA：T
• Safety Term：S23
• Risk Phrases：R11; R36/37/38
• Storage Condition：Keep cold

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organofluorides

Additional information on perfluorodimethylcyclobutane

Comprehensive Overview of Perfluorodimethylcyclobutane (CAS No. 28677-00-1): Properties, Applications, and Industry Trends

Perfluorodimethylcyclobutane (CAS No. 28677-00-1), a fluorinated cyclic alkane, is a specialized chemical compound gaining attention in advanced industrial applications. Known for its unique molecular structure and stability, this compound belongs to the broader class of perfluorinated compounds (PFCs), which are widely studied for their thermal and chemical resistance. The perfluorodimethylcyclobutane structure features a cyclobutane ring with two methyl groups fully substituted by fluorine atoms, contributing to its inertness and low reactivity.

In recent years, the demand for high-performance materials has driven research into fluorinated solvents and heat transfer fluids, where 28677-00-1 exhibits promising potential. Its non-flammability, low global warming potential (GWP), and compatibility with sensitive equipment make it a candidate for electronics cooling systems and semiconductor manufacturing. These attributes align with the growing focus on sustainable and efficient industrial processes, a topic frequently searched in green chemistry forums and AI-driven material discovery platforms.

The compound’s physical properties, such as its boiling point, density, and vapor pressure, are critical for applications in precision cleaning and dielectric fluids. For instance, its low surface tension enables effective removal of contaminants in microelectronic components, a key concern for manufacturers addressing miniaturization trends. Users often search for alternatives to traditional solvents, and perfluorodimethylcyclobutane offers a balance between performance and environmental considerations.

Another emerging application is in thermal management systems for electric vehicles (EVs) and renewable energy storage. As industries shift toward decarbonization, queries like "high-efficiency cooling fluids for batteries" or "non-toxic heat transfer materials" highlight the relevance of 28677-00-1. Its stability under extreme conditions makes it suitable for next-generation energy storage solutions, a hot topic in clean energy research.

From a synthesis perspective, perfluorodimethylcyclobutane production involves advanced fluorination techniques, often discussed in organic chemistry publications. Researchers are exploring catalytic methods to improve yield and reduce byproducts, addressing the industry’s push for cost-effective fluorochemicals. This aligns with frequent searches on "scalable PFC synthesis" and "fluorination process optimization" in academic and industrial circles.

Regulatory and safety profiles of perfluorodimethylcyclobutane are also of interest. While it lacks the persistence concerns associated with long-chain perfluoroalkyl substances (PFAS), its handling requires adherence to industrial hygiene standards. This distinction is vital for compliance with evolving chemical regulations, a recurring theme in ESG (Environmental, Social, and Governance) reports.

In summary, CAS No. 28677-00-1 represents a niche yet impactful compound bridging gaps in high-tech industries and sustainable chemistry. Its versatility and alignment with circular economy principles ensure continued relevance, as evidenced by its integration into cutting-edge applications and frequent mentions in material science databases.